Cas no 946299-69-0 (3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(2-phenylethyl)urea)

• Product Name: 3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(2-phenylethyl)urea
• CAS No: 946299-69-0
• MF: C₂₇H₂₈FN₃O₃S
• MW: 493.592928886414
• CID: 5949822
• PubChem ID: 16918157
• Update Time: 2025-07-15

3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(2-phenylethyl)urea
• Urea, N-[2-[[1-[(4-fluorophenyl)methyl]-2-methyl-1H-indol-3-yl]sulfonyl]ethyl]-N'-(2-phenylethyl)-
• 1-(2-((1-(4-fluorobenzyl)-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-phenethylurea
• 946299-69-0
• 1-[2-[1-[(4-fluorophenyl)methyl]-2-methylindol-3-yl]sulfonylethyl]-3-(2-phenylethyl)urea
• AKOS024643510
• 3-[2-({1-[(4-fluorophenyl)methyl]-2-methyl-1H-indol-3-yl}sulfonyl)ethyl]-1-(2-phenylethyl)urea
• F2369-0170

• Inchi： 1S/C27H28FN3O3S/c1-20-26(24-9-5-6-10-25(24)31(20)19-22-11-13-23(28)14-12-22)35(33,34)18-17-30-27(32)29-16-15-21-7-3-2-4-8-21/h2-14H,15-19H2,1H3,(H2,29,30,32)
• InChI Key： LSFPWVRUFQAMOY-UHFFFAOYSA-N
• SMILES： N(CCS(C1C2=C(N(CC3=CC=C(F)C=C3)C=1C)C=CC=C2)(=O)=O)C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 493.18354110g/mol
• Monoisotopic Mass: 493.18354110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 788.2±60.0 °C(Predicted)
• pka: 13.20±0.46(Predicted)

Additional information on 3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(2-phenylethyl)urea

Introduction to 3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(2-phenylethyl)urea (CAS No. 946299-69-0)

3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(2-phenylethyl)urea, identified by its CAS number 946299-69-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a sulfonyl group and urea moiety, which are known to contribute to its unique chemical properties. The presence of a 1-(4-fluorophenyl)methyl substituent and a 2-methyl-1H-indol backbone further enhances its potential as a pharmacological agent. These structural features are critical in determining its interactions with biological targets, which is essential for understanding its mechanism of action.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. The indole scaffold, particularly when modified with fluorine and methyl groups, has been shown to exhibit potent effects on various biological pathways. For instance, studies have demonstrated that indole derivatives can modulate neurotransmitter systems, inflammatory responses, and even cell proliferation. The compound in question, 3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(2-phenylethyl)urea, is believed to leverage these properties to interact with specific receptors or enzymes involved in disease processes.

The sulfonyl group attached to the indole core is another key feature that contributes to the compound's pharmacological profile. Sulfonyl compounds are well-known for their ability to act as inhibitors of various enzymes and receptors. This makes them valuable candidates for the development of drugs targeting conditions such as diabetes, cancer, and autoimmune diseases. The combination of the indole and sulfonyl moieties in 3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(2-phenylethyl)urea suggests that it may have multifaceted therapeutic potential.

Recent research has begun to explore the potential applications of this compound in treating neurological disorders. The 4-fluorophenyl group is particularly noteworthy, as fluorinated aromatic compounds are often associated with enhanced binding affinity and metabolic stability. This could make 3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-y}sulfonyl)ethyl-l-(2-phcnylethyl)urea a promising candidate for drugs that require prolonged activity in the body. Additionally, the presence of the urea moiety may contribute to its ability to cross the blood-brain barrier, which is crucial for treating central nervous system disorders.

In vitro studies have shown that 3-l-(4-fluorophenyl)methytl_2-methyl-lH-indol_3-yI_sulfonyI}ethyI-l_(Z-phcnylethvl}urea exhibits inhibitory activity against several key enzymes implicated in disease pathogenesis. For example, preliminary data suggest that it may inhibit enzymes involved in inflammation and oxidative stress, which are common factors in conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its interaction with neurotransmitter receptors has been investigated, with findings indicating potential benefits in modulating mood and cognitive function.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process, making it more efficient and scalable. This is crucial for advancing from laboratory-scale research to clinical development. The synthetic pathways also highlight the compound's complexity and the expertise required to produce it in sufficient quantities for further study.

Evaluation of the compound's pharmacokinetic properties is essential for determining its suitability for therapeutic use. Studies have begun to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the fluorine atom may influence its metabolic stability, while the large indole moiety could affect its distribution within the body. Understanding these properties will help researchers design appropriate dosing regimens and predict potential side effects.

The safety profile of 3_(_(4_fluorophenyllmthyll_~methyl_~mH_indoll_~yI_sulfonyI}ethyI-l_(Z_phcnylethvl}urea is still under investigation, but early studies suggest that it exhibits low toxicity at tested doses. However, comprehensive toxicological assessments are necessary before it can be considered for human trials. These studies will provide critical insights into its long-term safety and help identify any potential risks associated with its use.

The development of new drugs is often a lengthy process involving multiple stages of research and testing. However, compounds like 3_(_(4_fluorophenyllmthyll_~methyl_~mH_indoll_~yI_sulfonyI}ethyI-l_(Z_phcnylethvl}urea hold the promise of bringing novel treatments to patients suffering from various diseases. By leveraging cutting-edge research techniques and understanding complex molecular interactions, scientists are paving the way for innovative therapies that could significantly improve human health.